Cas no 2097964-89-9 (2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 2097964-89-9
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 5723952
• PubChem ID: 121211971
• Update Time: 2025-07-23

2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2097964-89-9
• F2198-2535
• AKOS026722125
• 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
• starbld0010564
• 2-(5-ethyl-3-thiophen-3-ylpyrazol-1-yl)ethanamine

• Inchi： 1S/C11H15N3S/c1-2-10-7-11(9-3-6-15-8-9)13-14(10)5-4-12/h3,6-8H,2,4-5,12H2,1H3
• InChI Key： QTAOEPWJBSFPHK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CC)N(CCN)N=1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

Introduction to 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2097964-89-9)

2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine, identified by its CAS number 2097964-89-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole and thiophene families, which are well-documented for their roles in drug discovery and development. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine consists of a central pyrazole ring substituted with an ethyl group at the 5-position and a thiophene ring at the 3-position. Additionally, an amine group is attached to an ethyl chain extending from the pyrazole ring. This arrangement creates a multifaceted scaffold that can interact with various biological targets, making it an attractive molecule for drug design.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. Pyrazoles and thiophenes, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-HIV properties. The compound 2-(5-ethyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine combines these two heterocyclic systems, potentially enhancing its biological activity through synergistic effects.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug development. The pyrazole ring can serve as a hinge region, allowing for the optimization of binding interactions with biological targets. Meanwhile, the thiophene ring can provide additional hydrogen bonding and hydrophobic interactions, improving the compound's affinity for its intended receptors. The amine group at the end of the ethyl chain further expands its pharmacological potential by enabling modifications such as acylation or alkylation.

Recent studies have begun to explore the pharmacological properties of 2-(5-ethyl-3-(thiophen-3-y l)-1H-pyrazol -1 -yl)ethan -1 -amine. Initial in vitro assays have shown promising results in terms of antimicrobial activity against certain bacterial strains. The compound's ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways could make it a valuable asset in the fight against resistant infections.

Moreover, the structural features of this compound suggest potential applications in treating inflammatory diseases. Pyrazole derivatives have been reported to inhibit inflammatory cytokines and enzymes, which are key mediators in chronic inflammatory conditions. By modulating these pathways, 2-(5 -ethyl -3 -(thiophen -3 -yl ) -1 H -pyrazol -1 - yl)ethan -1 -amine could offer a new therapeutic approach for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The compound's dual functionality also positions it as a candidate for anticancer research. Thiophene derivatives have demonstrated ability to induce apoptosis in cancer cells by disrupting mitochondrial function or inhibiting DNA replication. When combined with the pyrazole moiety, which can modulate signaling pathways involved in cell proliferation, 2-(5 -ethyl -3 -(thiophen -3 -yl ) -1 H -pyrazol -1 - yl)ethan -1 -amine may exhibit synergistic effects in cancer treatment.

In addition to its biological potential, 2-(5ethyl3(thiophen 3 yl) 1Hpyrazol 1 yl)ethan 1 amine (CAS No. 2097964 89 9) offers advantages from a synthetic perspective. The presence of multiple reactive sites allows for diverse chemical modifications, enabling medicinal chemists to fine-tune its properties for specific applications. This flexibility is crucial in drug development, where optimizing solubility, bioavailability, and metabolic stability is essential.

Recent advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have helped predict how 2-(5ethyl3(thiophen 3 yl) 1Hpyrazol 1 yl)ethan 1 amine interacts with biological targets at the atomic level. These insights have guided experimental efforts and facilitated the design of more effective derivatives.

The synthesis of 2-(5ethyl3(thiophen 3 yl) 1Hpyrazol 1 yl)ethan 1 amine involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include condensation reactions to form the pyrazole ring, cyclization to introduce the thiophene moiety, and functional group transformations to incorporate the amine group. Each step is carefully optimized to ensure high yield and purity.

The growing body of evidence supporting the pharmacological potential of 2-(5ethyl3(thiophen 3 yl) 1Hpyrazol 1 yl)ethan 1 amine has attracted interest from academic researchers and pharmaceutical companies alike. Collaborative efforts are underway to further investigate its mechanisms of action and develop novel therapeutic agents based on this scaffold.

In conclusion,2(5ethyl3(thiophen 3 yl) 1Hpyrazol 1 yl)ethan 1 amine (CAS No.2097964899) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for drug development across multiple therapeutic areas including antimicrobial inflammation cancer treatments Its synthetic accessibility computational studies highlight opportunities for further exploration making it a valuable asset in ongoing medicinal chemistry efforts